7-ethoxy-8-methyl-3-phenyl-4H-chromen-4-one

• IUPAC Name: 7-ethoxy-8-methyl-3-phenylchromen-4-one
• InChI: InChI=1S/C18H16O3/c1-3-20-16-10-9-14-17(19)15(11-21-18(14)12(16)2)13-7-5-4-6-8-13/h4-11H,3H2,1-2H3
• InChI Key: ZEDDLIGDWQYGPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=C(C=C1)C(=O)C(=CO2)C3=CC=CC=C3)C
• Molecular Formula: C18H16O3
• Molecular Weight: 280.3 g/mol

Description

Synthesis Analysis

The synthesis of chromen-4-one derivatives typically involves multi-step reactions that can include Knoevenagel condensations and cyclization processes. For instance, compounds similar to 7-ethoxy-8-methyl-3-phenyl-4H-chromen-4-one have been synthesized by reactions involving 4-hydroxycoumarin with various aldehydes in the presence of catalysts, showcasing the versatility and adaptability of these synthetic pathways in producing chromen-4-one derivatives with diverse functional groups (Naveen et al., 2007).

Molecular Structure Analysis

The molecular structure of chromen-4-one derivatives is characterized by X-ray crystallography, revealing intricate details about their crystalline forms and conformation. The studies on similar compounds have shown that these molecules can crystallize in various space groups, with specific cell parameters and orientations that influence their physical and chemical properties. The molecular conformation, including the orientation of the carbonyl group and the overall shape of the molecule, plays a crucial role in its reactivity and interactions (Manolov et al., 2012).

Chemical Reactions and Properties

Chromen-4-one derivatives participate in a wide range of chemical reactions, demonstrating their reactivity and functional versatility. These reactions can include cyclization, coupling, and substitution reactions, which allow for the modification and functionalization of the chromen-4-one core. The ability to undergo various chemical transformations makes these compounds valuable synthetic intermediates in organic synthesis (Narayanan & Haridas, 2013).

Physical Properties Analysis

The physical properties of chromen-4-one derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure and substituents. These properties are crucial for their applications in various fields, affecting their processing, formulation, and function. The crystalline form, for example, can impact the compound's stability, solubility, and bioavailability (Padilla-Martínez et al., 2011).

Chemical Properties Analysis

The chemical properties of 7-ethoxy-8-methyl-3-phenyl-4H-chromen-4-one, such as acidity, basicity, and reactivity towards various reagents, are determined by its functional groups and overall molecular structure. These properties dictate its behavior in chemical reactions, including its role as a reactant or catalyst in organic synthesis. Understanding these properties is essential for harnessing the compound's potential in chemical synthesis and application development (Mandala et al., 2013).

Future Directions

: Sigma-Aldrich: 7-ETHOXY-8-METHYL-3-PHENYL-4H-CHROMEN-4-ONE : [Sigma-Aldrich: 7-ETHOXY-8-METHYL-3-PHENYL-2-(TRIFLUOROMETHYL)-4H-CHROM